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Compound of Interest

Compound Name: 4-Chloro-6-hydroxynicotinic acid

Cat. No.: B1592265

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-Chloro-6-hydroxynicotinic acid, a
heterocyclic compound of interest in medicinal chemistry and organic synthesis. We will delve
into its molecular structure, physicochemical properties, and its role as a versatile building
block in the development of novel pharmaceutical and agrochemical agents.

Molecular Structure and Physicochemical
Properties

4-Chloro-6-hydroxynicotinic acid is a substituted pyridine derivative. The core of its structure
Is a pyridine ring, which is a six-membered aromatic heterocycle containing one nitrogen atom.
This ring is substituted with a chlorine atom at the 4-position, a hydroxyl group at the 6-position,
and a carboxylic acid group at the 3-position (nicotinic acid being the common name for
pyridine-3-carboxylic acid).

The presence of these functional groups imparts specific chemical reactivity and physical
properties to the molecule. The carboxylic acid group is acidic, the hydroxyl group can exhibit
both weakly acidic and hydrogen-bonding properties, and the chlorine atom provides a site for
nucleophilic substitution reactions. The nitrogen atom in the pyridine ring is basic and can be
protonated.

A summary of its key properties is presented in the table below:
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Property Value Source
Molecular Formula CeHaCINOs3 [1112]
Molecular Weight 173.56 g/mol [1]

CAS Number 73038-85-4 [1][2]
Physical Form Solid [1]
Purity Typically =98% [1][2]

VHAMXXDHIPPOHE-
InChl Key [1]
UHFFFAOYSA-N

The tautomeric nature of the 6-hydroxypyridine moiety is a crucial aspect of its structure. It can
exist in equilibrium between the "hydroxy" form (6-hydroxypyridin-3-carboxylic acid) and the
"ox0" or "pyridone" form (6-oxo-1,6-dihydropyridine-3-carboxylic acid). This tautomerism can
influence its reactivity and intermolecular interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 4-Chloro-6-
hydroxynicotinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592265#4-chloro-6-hydroxynicotinic-acid-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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